Cas no 1806341-89-8 (7-Methylbenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 7-Methylbenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1806341-89-8
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 4818729
• Update Time: 2025-05-21

7-Methylbenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Methylbenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-3-2-4-6-7(5)13-8(10-6)14(9,11)12/h2-4H,1H3
• InChI Key： COBCOKRRINAJAM-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C=CC=C(C)C=2O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 7-Methylbenzo[d]oxazole-2-sulfonyl chloride

Comprehensive Overview of 7-Methylbenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806341-89-8): Properties, Applications, and Industry Insights

7-Methylbenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806341-89-8) is a specialized sulfonylation reagent widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the benzoxazole sulfonyl chloride family, characterized by its reactive sulfonyl chloride group, which enables efficient derivatization in cross-coupling reactions and heterocyclic compound synthesis. Its molecular structure combines a methyl-substituted benzoxazole core with a highly functionalizable sulfonyl moiety, making it invaluable for designing high-performance materials and bioactive molecules.

Recent advancements in medicinal chemistry have spotlighted 7-Methylbenzo[d]oxazole-2-sulfonyl chloride as a key intermediate for developing kinase inhibitors and antiviral agents. Researchers leverage its electron-withdrawing properties to modulate the pharmacokinetics of target molecules, addressing challenges in drug solubility and metabolic stability. The compound’s compatibility with green chemistry protocols—such as solvent-free reactions—aligns with the industry’s shift toward sustainable synthesis.

In material science, this sulfonyl chloride derivative contributes to the fabrication of organic semiconductors and photoactive polymers. Its benzoxazole scaffold enhances thermal stability in OLED materials, a feature highly sought after in flexible electronics and optoelectronic devices. Patent analyses reveal growing interest in its applications for energy storage systems, particularly in modifying electrolyte interfaces to improve battery performance.

The synthesis of CAS 1806341-89-8 typically involves chlorosulfonation of pre-functionalized benzoxazole precursors under controlled conditions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), critical for GMP-compliant production. Storage recommendations emphasize anhydrous environments to prevent hydrolysis of the sulfonyl chloride group, a common concern among end-users.

Market trends indicate rising demand for 7-Methylbenzo[d]oxazole-2-sulfonyl chloride in contract research organizations (CROs) and API manufacturing. Suppliers now offer custom synthesis services with regulatory support for preclinical studies, responding to queries about scalability and cost optimization. FAQs often address its compatibility with automated synthesis platforms—a reflection of the industry’s automation drive.

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